Cas no 922032-29-9 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 922032-29-9
• MF: C₁₄H₉N₃O₅
• MW: 299.238363027573
• CID: 6315813
• PubChem ID: 40959617
• Update Time: 2025-05-30

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• F2299-0326
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• 922032-29-9
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• AKOS024638158
• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C14H9N3O5/c18-12(8-3-4-9-11(6-8)21-7-20-9)15-14-17-16-13(22-14)10-2-1-5-19-10/h1-6H,7H2,(H,15,17,18)
• InChI Key： YTAOWVSYVWBYOQ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NC3=NN=C(C4=CC=CO4)O3)=O)=CC1=2

Computed Properties

• Exact Mass: 299.05422040g/mol
• Monoisotopic Mass: 299.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.6Ų

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 922032-29-9, known as N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a furan ring, a 1,3,4-oxadiazole moiety, and a benzodioxole group. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The furan ring is a well-known aromatic structure that often imparts stability and bioactivity to molecules. In this compound, the furan group is attached to the oxadiazole ring via a methylene bridge, creating a conjugated system that enhances electronic communication between the two heterocycles. This arrangement is believed to play a crucial role in modulating the compound's pharmacokinetic properties.

The 1,3,4-oxadiazole moiety is another key feature of this molecule. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the solubility and bioavailability of a compound. In this case, the oxadiazole ring is further substituted with a benzodioxole group, which adds additional complexity to the molecule's structure. The benzodioxole group itself is an aromatic system that can participate in π–π interactions, potentially enhancing the compound's ability to interact with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to construct this molecule, including multi-component reactions and stepwise assembly methods. These studies have not only provided insights into the molecule's synthesis but also revealed its potential as a building block for more complex structures. For instance, researchers have explored the use of this compound as a precursor for constructing macrocyclic compounds with potential applications in catalysis and drug delivery.

In terms of applications, this compound has shown promise in several areas. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit enzymes involved in inflammatory pathways. Additionally, its structural features make it a potential candidate for use in fluorescent sensing materials due to its ability to emit light under certain conditions.

Recent advances in computational chemistry have also provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron delocalization across its conjugated system, which could enhance its reactivity in certain chemical transformations. Furthermore, molecular docking studies have suggested that this compound may bind effectively to various biological targets, such as enzymes and receptors.

The development of efficient synthetic routes for this compound remains an area of active research. Chemists are exploring green chemistry approaches to minimize waste and improve sustainability. For example, microwave-assisted synthesis has been proposed as a viable method for constructing this molecule under mild conditions. Such innovations not only enhance the practicality of synthesizing this compound but also align with broader efforts to promote environmentally friendly chemical practices.

In conclusion, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylium 2H-benzo[d][1]dioxolium 5-carboxamide (CAS No. 922032–29–9) represents a fascinating example of how structural complexity can lead to diverse chemical properties and potential applications. As research continues to uncover new insights into its synthesis, properties, and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.